Cas no 1893977-70-2 (Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-)

• Product Name: Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-
• CAS No: 1893977-70-2
• MF: C₁₀H₈BrN₃O
• MW: 266.09
• CID: 5324377
• PubChem ID: 136965919
• Update Time: 2026-03-10

Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-
• 1893977-70-2
• 2-(6-Amino-5-bromo-3-pyridazinyl)phenol
• PS-19048
• 2-(6-Amino-5-bromopyridazin-3-yl)phenol
• SY323426
• F93597
• 2-(6-amino-5-bromo-pyridazin-3-yl)phenol

• Inchi： 1S/C10H8BrN3O/c11-7-5-8(13-14-10(7)12)6-3-1-2-4-9(6)15/h1-5,15H,(H2,12,14)
• InChI Key： QPJUOBUGXXPHPU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=NN=C(N)C(Br)=C1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Additional information on Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-

Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-: A Comprehensive Overview of its Chemical Properties and Emerging Applications

Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-, with the CAS number 1893977-70-2, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic derivative has garnered considerable attention due to its unique structural features and versatile applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a pyridazine core substituted with an amino group at the 6-position and a bromine atom at the 5-position, along with a phenolic moiety at the 2-position, endows it with distinct chemical properties that make it a valuable candidate for various synthetic and therapeutic purposes.

The synthesis of Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The pyridazine ring, a key structural component, can be functionalized through nucleophilic substitution reactions, allowing for the introduction of various substituents such as amino and bromine groups. The phenolic group at the 2-position provides additional reactivity, enabling further derivatization through esterification, etherification, or other condensation reactions. These synthetic pathways underscore the compound's flexibility and potential for generating a wide range of derivatives with tailored properties.

In recent years, Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- has been explored in various research areas, particularly in the development of novel pharmaceuticals. Its pyridazine core is known to exhibit bioactivity against a range of targets, including enzymes and receptors involved in metabolic pathways. The presence of both amino and bromine substituents enhances its potential as a pharmacophore, facilitating interactions with biological macromolecules. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and inflammation.

The amino group at the 6-position of the pyridazine ring is particularly noteworthy for its role in hydrogen bonding interactions. This feature makes Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- an attractive scaffold for designing molecules that can interact specifically with biological targets. In addition, the bromine atom at the 5-position provides a handle for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential derivatives.

One of the most promising applications of Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- is in the field of anticancer research. Preliminary studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with critical signaling pathways. For example, modifications at the phenolic position have been found to enhance binding affinity to specific cancer-related proteins. Furthermore, computational modeling studies have suggested that this compound can disrupt microtubule formation in cancer cells, leading to their apoptosis. These findings highlight the potential of Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- as a lead compound for developing novel anticancer agents.

The versatility of Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- extends beyond its applications in oncology. Research has also explored its utility in treating inflammatory diseases and infectious disorders. The ability to modulate enzyme activity suggests that this compound could be used to develop drugs that target inflammatory cytokines or bacterial toxins. Additionally, its structural features make it suitable for designing antimicrobial agents that can overcome drug resistance mechanisms in pathogens.

The chemical stability and reactivity profile of Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)- are crucial factors that influence its practical applications. The presence of both electron-donating (amino) and electron-withdrawing (bromine) groups affects its solubility and metabolic stability. These properties need to be carefully considered during drug design to ensure optimal pharmacokinetic profiles. Advances in synthetic chemistry have enabled modifications that enhance these properties while maintaining bioactivity.

In conclusion, Phenol, 2-(6-amino-5-bromo-3-pyridazinyl)-, CAS number 1893977-70-2, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing drugs targeting various diseases. The ongoing research into its bioactivity and synthetic applications underscores its importance as a building block for innovative therapeutics.